Cas no 116640-12-1 (2,3-Difluoro-4-(trifluoromethyl)phenol)

• Product Name: 2,3-Difluoro-4-(trifluoromethyl)phenol
• CAS No: 116640-12-1
• MF: C₇H₃F₅O
• MW: 198.090139627457
• MDL: MFCD00236266
• CID: 135162
• PubChem ID: 2774246
• Update Time: 2025-09-26

2,3-Difluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(trifluoromethyl)phenol
• Phenol,2,3-difluoro-4-(trifluoromethyl)-
• Phenol,2,3-difluoro-4-(trifluoromethyl)
• 2,3-DIFLUORO-4-(TRIFLUOROMETHYL)PHENOL 98
• MFCD00236266
• AKOS015890133
• DTXSID80378956
• 116640-12-1
• Phenol, 2,3-difluoro-4-(trifluoromethyl)-
• A803657
• WWJVQVQWMHTPNE-UHFFFAOYSA-N
• SCHEMBL10698981
• 2,3-Difluoro-4-hydroxybenzotrifluoride
• CS-0318761
• FT-0609602
• 2,3-Difluoro-4-(trifluoromethyl)phenol 98%
• DB-060901

• MDL： MFCD00236266
• Inchi： 1S/C7H3F5O/c8-5-3(7(10,11)12)1-2-4(13)6(5)9/h1-2,13H
• InChI Key： WWJVQVQWMHTPNE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(F)(F)F)O)F

Computed Properties

• Exact Mass: 198.01000
• Monoisotopic Mass: 198.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 182.0±35.0 °C at 760 mmHg
• Flash Point: 63.9±25.9 °C
• PSA: 20.23000
• LogP: 2.68920
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

2,3-Difluoro-4-(trifluoromethyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)